Cas no 1231249-72-1 (Methyl 2-bromo-3-propionylbenzoate)

• Product Name: Methyl 2-bromo-3-propionylbenzoate
• CAS No: 1231249-72-1
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 4795762
• Update Time: 2023-08-17

Methyl 2-bromo-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-propionylbenzoate

• Inchi： 1S/C11H11BrO3/c1-3-9(13)7-5-4-6-8(10(7)12)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： FBNQGRXPHQFLAJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4